Cas no 100871-99-6 (1,2-Anthracenediamine)

• Product name: 1,2-Anthracenediamine
• CAS No: 100871-99-6
• MF: C₁₄H₁₂N₂
• MW: 208.25848
• CID: 183586
• PubChem ID: 58095

1,2-Anthracenediamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Anthracenediamine
• anthracene-1,2-diamine
• 2-Aminoanthramine
• AC1L1OB8
• ACMC-20m3xa
• ANTHRACENE, 1,2-DIAMINO-
• BRN 3092240
• CTK0H9313
• LS-20287
• 100871-99-6
• 1,2-diaminoanthracene
• DTXSID90143556
• SCHEMBL168352
• 4-13-00-00469 (Beilstein Handbook Reference)

• Inchi： InChI=1S/C14H12N2/c15-13-6-5-11-7-9-3-1-2-4-10(9)8-12(11)14(13)16/h1-8H,15-16H2
• InChI Key： VVLCNWYWKSWJTG-UHFFFAOYSA-N
• SMILES： NC1C=CC2C=C3C=CC=CC3=CC=2C=1N

Computed Properties

• Exact Mass: 208.10016
• Monoisotopic Mass: 208.100048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 3.1

Experimental Properties

• Density: 1.283
• Boiling Point: 463.7°Cat760mmHg
• Flash Point: 281.2°C
• Refractive Index: 1.816
• PSA: 52.04
• LogP: 4.31980